Cas no 2171806-25-8 (methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate)

• Product Name: methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate
• CAS No: 2171806-25-8
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6223450
• PubChem ID: 165520320
• Update Time: 2025-10-28

methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate
• 2171806-25-8
• EN300-1287681

• Inchi： 1S/C7H10N2O2S/c1-11-7(10)2-6(8)5-3-9-12-4-5/h3-4,6H,2,8H2,1H3
• InChI Key： ZFMYGUYPRLQYAA-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate

Introduction to Methyl 3-Amino-3-(1,2-Thiazol-4-Yl)Propanoate (CAS No. 2171806-25-8)

Methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate, with the CAS number 2171806-25-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring and an amino group attached to a propanoate ester. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The thiazole ring in methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate is a key structural feature that contributes to its chemical reactivity and biological activity. Thiazoles are heterocyclic compounds known for their stability and ability to participate in various chemical reactions. The amino group further enhances the compound's reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate as a precursor for the development of bioactive molecules. Researchers have explored its role in the synthesis of antibiotics, antifungal agents, and other therapeutic compounds. The ability of this compound to form stable bonds with other molecules makes it an ideal candidate for drug delivery systems.

In terms of synthesis, methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate can be prepared through a variety of methods. One common approach involves the reaction of thiazole derivatives with amino acids or their esters under specific conditions. The optimization of these synthetic pathways has been a focus of recent research, with scientists aiming to improve yield and purity while reducing production costs.

The pharmacological properties of methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate have also been extensively studied. Preclinical trials have demonstrated its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. These findings suggest that the compound could be developed into a novel therapeutic agent for treating inflammatory diseases.

Furthermore, the compound's stability under various environmental conditions has been investigated. Studies have shown that methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate exhibits good stability when stored under controlled conditions, making it suitable for long-term use in research and industrial applications.

In conclusion, methyl 3-amino-3-(1,2-thiazol-4-yl)propanoate (CAS No. 2171806-25-) is a versatile compound with promising applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers working on drug development and synthetic chemistry.